N-(2-methoxy-5-methylphenyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-1-(1-methyl-6-oxopyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H24N4O3/c1-13-6-7-16(26-3)15(11-13)20-19(25)14-5-4-10-23(12-14)17-8-9-18(24)22(2)21-17/h6-9,11,14H,4-5,10,12H2,1-3H3,(H,20,25)
• InChI Key: YZBYGBUQCAQAIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2CCCN(C2)C3=NN(C(=O)C=C3)C
• Molecular Formula: C19H24N4O3
• Molecular Weight: 356.4 g/mol

Description

N-(2-methoxy-5-methylphenyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C19H24N4O3 and its molecular weight is 356.426. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Novel compounds derived from visnaginone and khellinone, including benzodifuran derivatives, were synthesized for their potential as anti-inflammatory and analgesic agents. These compounds demonstrated significant COX-2 inhibitory activity, analgesic, and anti-inflammatory properties, suggesting their potential for further pharmacological development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activities and Applications

• The synthesis of 1,2,4-triazol-3-one derivatives and their antimicrobial activity were investigated, revealing that some Mannich bases showed good activity against microorganisms, indicating potential applications in antimicrobial therapies (Fandaklı et al., 2012).

• Research on the antagonist effects of specific piperazine and pyridine derivatives on serotonin receptors highlighted their potential in modulating neurotransmitter systems, which could be relevant for treating various neurological disorders (Craven, Grahame-Smith, & Newberry, 1994).

• Another study focused on the discovery of selective and orally efficacious inhibitors of the Met kinase superfamily, showcasing the potential of certain carboxamide derivatives in cancer therapy by inhibiting tumor growth in xenograft models (Schroeder et al., 2009).

• The synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives was explored, with some compounds showing in vitro cytotoxic activity against cancer cells, suggesting their use in cancer research and potential therapeutic applications (Hassan, Hafez, & Osman, 2014).